Hapalindole T
Hapalindole T
Brand Name:
Vulcanchem
CAS No.:
106865-67-2
VCID:
VC20808877
InChI:
InChI=1S/C21H23ClN2OS/c1-5-20(4)15(22)9-14-19(2,3)11-7-6-8-13-16(11)12(10-23-13)21(14)17(20)24-18(25)26-21/h5-8,10,14-15,17,23H,1,9H2,2-4H3,(H,24,25)/t14-,15-,17+,20+,21-/m1/s1
SMILES:
CC1(C2CC(C(C3C2(C4=CNC5=CC=CC1=C54)SC(=O)N3)(C)C=C)Cl)C
Molecular Formula:
C21H23ClN2OS
Molecular Weight:
386.9 g/mol
Hapalindole T
CAS No.: 106865-67-2
Cat. No.: VC20808877
Molecular Formula: C21H23ClN2OS
Molecular Weight: 386.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106865-67-2 |
|---|---|
| Molecular Formula | C21H23ClN2OS |
| Molecular Weight | 386.9 g/mol |
| IUPAC Name | (2S,6S,7R,8R,10R)-8-chloro-7-ethenyl-7,11,11-trimethyl-3-thia-5,17-diazapentacyclo[10.6.1.02,6.02,10.016,19]nonadeca-1(18),12(19),13,15-tetraen-4-one |
| Standard InChI | InChI=1S/C21H23ClN2OS/c1-5-20(4)15(22)9-14-19(2,3)11-7-6-8-13-16(11)12(10-23-13)21(14)17(20)24-18(25)26-21/h5-8,10,14-15,17,23H,1,9H2,2-4H3,(H,24,25)/t14-,15-,17+,20+,21-/m1/s1 |
| Standard InChI Key | HQHRKXNDJILQCX-NFWXSOHESA-N |
| Isomeric SMILES | C[C@@]1([C@@H](C[C@H]2[C@@]3([C@H]1NC(=O)S3)C4=CNC5=CC=CC(=C54)C2(C)C)Cl)C=C |
| SMILES | CC1(C2CC(C(C3C2(C4=CNC5=CC=CC1=C54)SC(=O)N3)(C)C=C)Cl)C |
| Canonical SMILES | CC1(C2CC(C(C3C2(C4=CNC5=CC=CC1=C54)SC(=O)N3)(C)C=C)Cl)C |
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